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Compound of Interest

Compound Name: zinc,;cyanamide

Cat. No.: B13746235

For Immediate Release

This technical guide serves as a core reference for researchers, scientists, and professionals in
drug development, providing essential information on the molecular formula and weight of zinc
cyanamide.

Molecular Formula

The molecular formula for zinc cyanamide is ZnCN2H2. This formula is derived from its
composition of one zinc atom, one carbon atom, two nitrogen atoms, and two hydrogen atoms.

Molecular Weight

The molecular weight of zinc cyanamide is calculated by summing the atomic weights of its
constituent elements. The standard atomic weights for each element are as follows:

Zinc (Zn): 65.38 u

Carbon (C): 12.011 u

Nitrogen (N): 14.007 u

Hydrogen (H): 1.008 u

The calculation is detailed in the table below.
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Table 1: Molecular Weight Calculation for Zinc

Cyanamide (ZnNCN2H?2)

Atomic Weight Total Weight

Element Symbol Quantity

(u) (u)
Zinc Zn 1 65.38 65.38
Carbon C 1 12.011 12.011
Nitrogen N 2 14.007 28.014
Hydrogen H 2 1.008 2.016
Total 107.421

Based on this, the molecular weight of zinc cyanamide is approximately 107.42 g/mol .

Summary of Physicochemical Data

The following table summarizes the key molecular data for zinc cyanamide.

ble 2: < ¢ Zinc ¢ id lecul

Property Value
Molecular Formula ZNCN2H2
Molecular Weight 107.421 g/mol

Experimental Protocols

This document provides foundational physicochemical data. Detailed experimental protocols
for the synthesis or analysis of zinc cyanamide are beyond the current scope but can be found
in relevant chemical literature.

Visualization

As this guide focuses on the fundamental molecular properties of zinc cyanamide, there are no
signaling pathways, experimental workflows, or logical relationships to be diagrammed.
Therefore, no visualizations are presented.
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 To cite this document: BenchChem. [In-Depth Technical Guide to Zinc Cyanamide: Molecular
Formula and Weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13746235#zinc-cyanamide-molecular-formula-and-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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